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Compound of Interest

Compound Name: 5-Acetoxymethyl-2-furaldehyde

Cat. No.: B043329 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a cornerstone of laboratory safety and environmental

stewardship. This guide provides a detailed, step-by-step procedure for the proper disposal of

5-Acetoxymethyl-2-furaldehyde, a furan derivative that requires careful handling as

hazardous waste.

I. Hazard Identification and Classification
5-Acetoxymethyl-2-furaldehyde is classified as a hazardous chemical, primarily due to its

potential to cause skin and serious eye irritation[1][2][3]. Due to its chemical structure, which

includes a furan moiety, it must be managed as hazardous waste in accordance with local,

regional, and national regulations[1][2][4][5]. It is crucial to avoid disposing of this compound

with municipal waste or releasing it into the environment by pouring it down the drain[1][2].

II. Personal Protective Equipment (PPE) and Safety
Precautions
Before handling 5-Acetoxymethyl-2-furaldehyde for disposal, it is imperative to wear the

appropriate Personal Protective Equipment (PPE) to minimize exposure. This includes:

Eye and Face Protection: Chemical safety glasses or goggles are mandatory[2].

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact[1]

[2].
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Respiratory Protection: In situations where dust or aerosols may be generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator[1][2].

Always handle the chemical in a well-ventilated area, such as a fume hood, to avoid

inhalation[1][2].

III. Chemical and Physical Properties
Understanding the properties of 5-Acetoxymethyl-2-furaldehyde is essential for its safe

handling and disposal.

Property Value Source

Molecular Formula C₈H₈O₄ [3]

Molecular Weight 168.15 g/mol [3]

Form Solid [6]

Melting Point 53-55 °C [6]

Flash Point
107.78 °C (226.00 °F) - Closed

Cup
[7]

Incompatible Materials Oxidizing agents [1]

IV. Step-by-Step Disposal Procedure
The proper disposal of 5-Acetoxymethyl-2-furaldehyde involves a systematic approach to

ensure safety and regulatory compliance.

Step 1: Waste Segregation and Collection

Dedicated Waste Container: Use a designated, chemically compatible, and properly sealed

hazardous waste container for collecting 5-Acetoxymethyl-2-furaldehyde waste and any

contaminated materials (e.g., absorbent pads, gloves)[4][8].

Avoid Mixing: Do not mix this waste with other chemical waste streams, especially with

incompatible substances like strong oxidizing agents[1][4].
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Step 2: Labeling

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "5-Acetoxymethyl-2-furaldehyde"[4][8].

Date of Accumulation: Include the date when the first waste was added to the container[4].

Step 3: Storage

Designated Area: Store the sealed waste container in a designated satellite accumulation

area within the laboratory that is away from sources of ignition and heat[4][5].

Secure and Ventilated: The storage area should be cool, dry, and well-ventilated[1][2]. The

container must be kept tightly closed to prevent the release of vapors[2][9].

Step 4: Spill Management

Containment: In the event of a spill, ensure the area is well-ventilated and restrict access[2]

[5].

Absorption: For solid spills, carefully sweep or shovel the material into a suitable, labeled

container for disposal[1]. For liquid spills, cover with a non-flammable absorbent material

(e.g., vermiculite, dry sand) and collect it into a sealed container for disposal as hazardous

waste[2][5][9].

Decontamination: After the material has been collected, decontaminate the spill area with

soap and water[2][10].

Step 5: Final Disposal

Consult EHS: It is mandatory to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance on the final disposal protocol[4].

Licensed Disposal Service: Arrange for the pickup and disposal of the hazardous waste

through your institution's EHS department or a licensed hazardous waste disposal

contractor[9].
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V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 5-
Acetoxymethyl-2-furaldehyde.

Disposal Workflow for 5-Acetoxymethyl-2-furaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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